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Compound of Interest

Compound Name: NVS-PAK1-C

Cat. No.: B15607362 Get Quote

Application Notes and Protocols for NVS-PAK1-
C
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols regarding the solubility of

NVS-PAK1-C, an inactive control for the allosteric p21-activated kinase 1 (PAK1) inhibitor,

NVS-PAK1-1. Understanding the solubility of this compound is critical for its effective use in in

vitro and in vivo studies.

Introduction
NVS-PAK1-C serves as a crucial negative control in experiments investigating the effects of

PAK1 inhibition.[1] It is structurally related to the potent and selective allosteric PAK1 inhibitor

NVS-PAK1-1 but exhibits significantly reduced activity, with over 100-fold less potency.

Accurate solubility data is essential for preparing stock solutions, designing cellular assays,

and ensuring reliable experimental outcomes. p21-activated kinases (PAKs) are key regulators

of various cellular processes, including cytoskeletal dynamics, cell motility, and survival

signaling.
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Property Value Reference

Molecular Formula C₂₂H₂₃ClF₃N₅O

Molecular Weight 465.9 g/mol

Appearance Solid

Purity >98%

CAS Number 2250019-95-3

Solubility Data
The solubility of NVS-PAK1-C has been determined in several common laboratory solvents.

This data is crucial for the preparation of stock solutions and experimental media. It is

recommended to use freshly opened, anhydrous solvents to achieve maximum solubility, as

hygroscopic solvents can negatively impact solubility.

Solvent
Maximum
Concentration
(mM)

Maximum
Concentration
(mg/mL)

Reference

Dimethyl Sulfoxide

(DMSO)
100 mM 46.59 mg/mL

Ethanol 20 mM 9.32 mg/mL

Dimethylformamide

(DMF)
~107 mM 50 mg/mL [2]

DMSO:PBS (pH 7.2)

(1:1)
~1.07 mM 0.5 mg/mL [2]

Note: The solubility in DMF and the DMSO:PBS mixture was calculated based on the provided

mg/mL values and the molecular weight of 465.9 g/mol .
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The p21-activated kinase 1 (PAK1) is a serine/threonine kinase that plays a significant role in

various cellular signaling pathways. It is activated by small GTPases such as Cdc42 and Rac.

Once activated, PAK1 can phosphorylate a multitude of downstream substrates, influencing

processes like cytoskeletal organization, cell proliferation, and survival. NVS-PAK1-C can be

used as a negative control to ensure that observed effects are due to the specific inhibition of

PAK1 by its active counterpart, NVS-PAK1-1.
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Figure 1: Simplified PAK1 signaling pathway and points of intervention.
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Experimental Protocols
Protocol 1: Preparation of a 100 mM DMSO Stock
Solution
This protocol describes the preparation of a high-concentration stock solution of NVS-PAK1-C
in DMSO.

Materials:

NVS-PAK1-C (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Vortex mixer

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Procedure:

Weighing the Compound: Accurately weigh a desired amount of NVS-PAK1-C. For example,

to prepare 1 mL of a 100 mM stock solution, weigh out 46.59 mg of the compound.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial containing the

weighed NVS-PAK1-C. For 46.59 mg, add 1 mL of DMSO.

Dissolution: Vortex the solution vigorously until the solid is completely dissolved. Gentle

warming (e.g., in a 37°C water bath) may be applied to aid dissolution, but be cautious of

potential compound degradation at higher temperatures.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles. Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.[3]
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Figure 2: Workflow for preparing a DMSO stock solution of NVS-PAK1-C.

Protocol 2: General Method for Determining Solubility
This protocol provides a general workflow for determining the solubility of a compound in a

given solvent, which can be adapted for NVS-PAK1-C in various solvents.

Materials:

NVS-PAK1-C (solid)

Solvent of interest (e.g., ethanol, PBS)

Saturating shaker or rotator

Centrifuge

High-Performance Liquid Chromatography (HPLC) system or a suitable spectrophotometer

Calibrated analytical balance

Vials with screw caps

Procedure:

Preparation of Supersaturated Solutions: Add an excess amount of NVS-PAK1-C to a known

volume of the solvent in a vial. The amount should be more than what is expected to

dissolve.
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Equilibration: Tightly cap the vials and place them on a shaker or rotator at a constant

temperature (e.g., 25°C) for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is

reached.

Separation of Undissolved Solid: Centrifuge the vials at high speed to pellet the undissolved

solid.

Sample Collection and Dilution: Carefully collect a known volume of the supernatant,

ensuring no solid particles are transferred. Dilute the supernatant with a suitable solvent to a

concentration within the linear range of the analytical method.

Quantification: Analyze the diluted supernatant using a validated analytical method, such as

HPLC with a standard curve, to determine the concentration of NVS-PAK1-C.

Calculation: Calculate the solubility by multiplying the measured concentration by the dilution

factor.
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Figure 3: General workflow for experimental solubility determination.
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The provided data and protocols offer a comprehensive guide for researchers working with

NVS-PAK1-C. Adherence to these guidelines will help ensure the accuracy and reproducibility

of experimental results. Always refer to the manufacturer's specific recommendations and

safety data sheets before handling any chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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